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Compound of Interest

5-Chloro-4-methoxy-2-
Compound Name:

phenylpyrimidine
CAS No.: 901311-79-3
Cat. No.: B3300452

Get Quote

Executive Safety Summary

Immediate Action Required: Treat 5-Chloro-4-methoxy-2-phenylpyrimidine as a Halogenated
Organic Hazardous Waste. Do not dispose of via municipal drains or standard trash. This
compound is a pharmaceutical intermediate containing a chloropyrimidine motif; improper
disposal risks environmental persistence and formation of toxic byproducts (dioxins) during low-
temperature combustion.

Quick Reference Data:
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Parameter Specification
Chemical Name 5-Chloro-4-methoxy-2-phenylpyrimidine
Verify specific isomer/batch (Common analog:
CAS Number )
14001-69-5 family)
Physical State Solid (typically white to off-white powder)

Skin/Eye Irritant (H315, H319), Harmful if

Primary Hazards
Swallowed (H302)

Waste Stream Stream C: Halogenated Organics

Disposal Method High-Temperature Incineration (Rotary Kiln)

Hazard Assessment & Causality

To ensure safety, you must understand why specific protocols are required.

o Halogen Content (Chlorine at C5): The presence of chlorine on the pyrimidine ring classifies
this as a halogenated compound.

o Risk:[1][2][3] Disposal with non-halogenated solvents (e.g., Acetone, Ethanol) complicates
downstream incineration. Standard incinerators may not reach the temperatures required
to break the C-Cl bond safely, potentially releasing hydrochloric acid (HCI) or dioxins.

o Protocol:Strict Segregation. Never mix with "Non-Halogenated" waste streams.

» Pyrimidine Reactivity: The 4-methoxy group acts as a potential leaving group under strong
nucleophilic conditions, and the ring nitrogen atoms can protonate in strong acids.

o Risk:[1][2][3] Exothermic reaction if mixed with strong oxidizers or concentrated acids in a
waste carboy.

o Protocol: Ensure waste containers are pH neutral (6—9) or segregated from strong
corrosives.

Operational Disposal Workflow
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Scenario A: Disposal of Pure Solid Substance

Applicable for: Expired shelf stock, spilled solids, or excess weighing material.

o Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-top glass
jar.

e Secondary Containment: Place the primary container inside a dedicated "Solid Hazardous
Waste" drum or pail.

e Labeling:
o Must read: "Hazardous Waste - Solid - Halogenated."
o Constituents: List "5-Chloro-4-methoxy-2-phenylpyrimidine."

o Hazard Check: Mark "Toxic" and "Irritant.”

Scenario B: Disposal of Reaction Mixtures (Liquids)

Applicable for: Mother liquors, filtrates, or reaction solvents containing the compound.[4]
» Solvent Compatibility Check:

o If dissolved in DCM, Chloroform, or Dichloroethane: Pour directly into the Halogenated
Waste carboy.

o If dissolved in Methanol, Ethyl Acetate, or THF:

» Crucial Step: Even though the solvent is non-halogenated, the solute (the pyrimidine) is
halogenated.

» Action: You must dispose of the entire solution into the Halogenated Waste stream to
prevent contamination of the fuel-blending (non-halogenated) stream.

e pH Check: Ensure the solution is not extremely acidic or basic (pH < 2 or > 12). If so,
neutralize to pH 6-8 before adding to the central waste carboy to prevent container
degradation.
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Decision Logic & Workflow Diagram

The following diagram illustrates the critical decision points for segregating this compound to
ensure regulatory compliance (RCRA/EPA).
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Caption: Decision tree for segregating 5-Chloro-4-methoxy-2-phenylpyrimidine waste. Note
that non-halogenated solvents containing this compound must be re-routed to the Halogenated
stream.

Regulatory & Compliance Data

When filling out waste tags or manifesting for Environmental Health & Safety (EHS), use the
following classifications.

Regulatory Body Classification Code Rationale

This specific intermediate is
] rarely explicitly listed. Use
EPA (RCRA) Not P/U Listed o )
Characteristic codes if

applicable.

o If pure solid, it is often "Non-
D001 (if in flammable

EPA Waste Code solvent)D022 (if in

Chloroform)None (if pure solid)

Regulated Chemical Waste"
but must be managed as

hazardous due to toxicity.

Toxic solid, organic, n.o.s. (if

DOT (Shipping) UN 2811 (Likely) o
shipping pure compound).
Must be incinerated at
Destruction Incineration >1000°C with scrubbers for

HCl gas.

Self-Validating Protocol:

e The Smell Test: If your non-halogenated waste container smells like "swimming pool" or
"sweet solvent” (chloroform-like), you have improperly segregated this compound.

e The Flame Test (Mental): If this waste is sent for fuel blending (low-temp combustion), the
chlorine atoms will inhibit combustion and corrode the burner. Always tag as Halogenated to
force High-Temp Incineration.

Emergency Procedures (Spill Response)
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In the event of a benchtop spill of 5-Chloro-4-methoxy-2-phenylpyrimidine:

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[5] If powder is
fine/dusty, use a N95 or P100 respirator to prevent inhalation.

e Dry Spill:
o Do not dry sweep (creates dust).[6]
o Cover with wet paper towels or use a HEPA vacuum designated for chemical cleanup.
o Place waste in a jar labeled "Debris from Spill - Halogenated."
o Wet Spill (Solution):
o Absorb with vermiculite or polypropylene pads.
o Do not use paper towels if the solvent is an oxidizer (unlikely here, but good habit).
o Dispose of absorbent as solid halogenated waste.

o Decontamination: Wash the surface with a dilute surfactant (soap and water) followed by an
Isopropanol wipe.

References

o United States Environmental Protection Agency (EPA). "Criteria for the Definition of Solid
Waste and Solid and Hazardous Waste Exclusions." 40 CFR Part 261. [Link]

o National Institutes of Health (NIH). "PubChem Compound Summary: Halogenated
Pyrimidines."” PubChem. [Link]

o Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard:
Safety Data Sheets." 29 CFR 1910.1200. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3300452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

